Cas no 851106-90-6 (4,7-Dibromo-1H-benzod1,2,3triazole)

• Product Name: 4,7-Dibromo-1H-benzod1,2,3triazole
• CAS No: 851106-90-6
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• MDL: MFCD11557217
• CID: 2621031
• PubChem ID: 33778309
• Update Time: 2025-11-02

4,7-Dibromo-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-1H-benzo[d][1,2,3]triazole
• 4,7-dibromo-2H-benzotriazole
• 4,7-bis(bromanyl)-1~{H}-benzotriazole
• 4,7-Dibromo-1H-benzotriazole
• 4,7-dibromo-1,2,3-benzotriazole
• BJB10690
• 4,7-Dibromo-1H-1,2,3-benzotriazole
• 4,7-dibromo-2H-1,2,3-benzotriazole
• J3.578.441A
• NKE
• MFCD11557217
• 1206717-00-1
• SCHEMBL14799731
• F84700
• SCHEMBL1681343
• CS-0366533
• 4,7-DIBROMO-2H-BENZO[D][1,2,3]TRIAZOLE
• DB-166714
• AKOS027424881
• 851106-90-6
• 2H-Benzotriazole, 4,7-dibromo-
• 4,7-Dibromo-1H-benzod1,2,3triazole

• MDL： MFCD11557217
• Inchi： 1S/C6H3Br2N3/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H,(H,9,10,11)
• InChI Key： OWEQSMBFLCRRMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NNN=2)Br

Computed Properties

• Exact Mass: 276.86732 g/mol
• Monoisotopic Mass: 274.86937 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6
• Molecular Weight: 276.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 4,7-Dibromo-1H-benzod1,2,3triazole

4,7-Dibromo-1H-benzod1,2,3triazole (CAS No. 851106-90-6): A Versatile Heterocyclic Compound for Advanced Applications

4,7-Dibromo-1H-benzod1,2,3triazole (CAS No. 851106-90-6) is a highly specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and broad applicability in various scientific and industrial domains. As a brominated benzotriazole derivative, this compound serves as a crucial building block in organic synthesis, materials science, and pharmaceutical research. The presence of two bromine atoms at the 4 and 7 positions of the benzod1,2,3triazole ring system enhances its reactivity, making it particularly valuable for cross-coupling reactions and as a precursor for more complex molecular architectures.

The growing interest in 4,7-dibromo benzotriazole compounds aligns with current research trends focusing on nitrogen-containing heterocycles, which are widely recognized for their importance in medicinal chemistry and functional materials. Recent studies have highlighted the potential of such brominated heterocycles in the development of organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials, responding to the global demand for more efficient energy solutions. The compound's molecular structure, characterized by its benzod1,2,3triazole core with bromine substituents, offers excellent electron-withdrawing properties and thermal stability, making it particularly suitable for these advanced applications.

From a synthetic chemistry perspective, 4,7-Dibromo-1H-benzod1,2,3triazole serves as a versatile intermediate in palladium-catalyzed coupling reactions, including Suzuki, Stille, and Sonogashira couplings. These transformations are fundamental to constructing complex molecular frameworks found in many modern pharmaceuticals and functional materials. The compound's bromine substituents provide excellent leaving groups for these metal-catalyzed reactions, while the benzod1,2,3triazole moiety contributes to the electronic properties of the resulting products. This dual functionality explains why researchers frequently search for "benzotriazole bromination methods" and "cross-coupling with dibromo heterocycles" when designing new synthetic routes.

In the field of materials science, 4,7-dibromo substituted benzotriazoles have shown remarkable potential as building blocks for conjugated polymers and small-molecule semiconductors. The current surge in organic electronics research has led to increased interest in such electron-deficient heterocycles, as they can significantly improve charge transport properties in organic thin-film transistors (OTFTs) and other electronic devices. The compound's ability to form stable radical anions contributes to its utility in these applications, addressing the industry's need for more stable and efficient organic electronic materials.

The pharmaceutical industry has also shown growing interest in 4,7-Dibromo-1H-benzod1,2,3triazole derivatives, particularly in the context of kinase inhibition and antimicrobial agent development. While the compound itself is not a drug, its structural features make it a valuable precursor for medicinal chemistry programs. The benzod1,2,3triazole scaffold is known to interact with various biological targets, and the bromine atoms provide convenient sites for further functionalization. This explains why search queries like "benzotriazole medicinal chemistry" and "brominated heterocycles in drug discovery" frequently appear in scientific literature searches.

From a commercial availability standpoint, 4,7-Dibromo-1H-benzod1,2,3triazole (CAS 851106-90-6) is typically supplied as a high-purity crystalline solid by specialty chemical manufacturers. The compound's stability under standard storage conditions and its well-characterized properties make it a reliable reagent for research and development purposes. Current market trends indicate increasing demand for such functionalized benzotriazole derivatives, particularly from academic institutions and industrial R&D departments working on advanced materials and pharmaceutical intermediates.

Environmental and safety considerations for 4,7-Dibromo-1H-benzod1,2,3triazole are consistent with standard laboratory practices for handling organic bromine compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this material. The compound's environmental fate and toxicity profile have become topics of interest, reflecting the broader scientific community's focus on "green chemistry approaches to heterocycle synthesis" and "eco-friendly bromination methods".

Future research directions for 4,7-Dibromo-1H-benzod1,2,3triazole and related compounds are likely to focus on developing more efficient synthetic protocols and exploring novel applications in materials science. The ongoing search for "new benzotriazole-based materials" and "heterocyclic building blocks for organic electronics" suggests that this compound will remain relevant in cutting-edge research. Additionally, the development of catalytic methods for introducing bromine atoms into heterocyclic systems may further enhance the accessibility and utility of such brominated benzotriazole derivatives.

In conclusion, 4,7-Dibromo-1H-benzod1,2,3triazole (CAS No. 851106-90-6) represents a valuable chemical tool with diverse applications across multiple scientific disciplines. Its unique combination of a benzod1,2,3triazole core with strategically placed bromine atoms makes it particularly useful for synthetic chemistry, materials development, and pharmaceutical research. As scientific interest in functionalized heterocycles continues to grow, this compound is well-positioned to play an important role in advancing research in these fields.